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Compound of Interest

Compound Name: MC2590

Cat. No.: B15582753

Get Quote

The proper disposal of laboratory chemicals is paramount for ensuring personnel safety and

environmental compliance. The designation "MC2590" does not correspond to a single,

universally recognized chemical entity. Instead, it may represent an internal product code or a

shorthand name for different substances. For researchers, scientists, and drug development

professionals, "MC2590" could plausibly refer to at least two distinct types of products: a non-

hazardous biochemical mixture or a flammable solvent.

This guide provides essential safety and disposal information for two likely candidates based

on commercially available laboratory products:

Merck Millipore Product ABE2590: A non-hazardous mixture intended for biochemical

research and analysis.[1][2][3]

Sigma-Aldrich Product 517127 (Dimethyl Carbonate): A flammable liquid commonly used as

a greener solvent and reagent in laboratory settings.[4][5][6]

It is critical that users positively identify the specific product they are working with by cross-

referencing the manufacturer, product number, and Safety Data Sheet (SDS) before following

any disposal procedures.
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Option 1: Disposal of Non-Hazardous Mixture
(Merck Millipore ABE2590)
If "MC2590" refers to the Merck Millipore product ABE2590, the disposal process is

straightforward as the product is not classified as a hazardous substance or mixture.[1]

Disposal and Handling Procedures
Waste Disposal: This product can typically be disposed of with regular laboratory waste, but

always in accordance with local, state, and federal regulations. Do not let the product enter

drains.[1]

Spill Cleanup: In case of a spill, absorb the material with a liquid-absorbent material (e.g.,

Chemizorb®), and dispose of it properly. Ensure the affected area is cleaned thoroughly.[1]

[2]

Personal Protective Equipment (PPE): While not classified as hazardous, standard

laboratory PPE, including protective gloves, safety glasses, and a lab coat, is recommended.

First Aid:

After Inhalation: Move the person to fresh air.[2]

In Case of Skin Contact: Immediately take off all contaminated clothing and rinse the skin

with water.[2]

In Case of Eye Contact: Rinse out with plenty of water and remove contact lenses.[2]

If Swallowed: Make the victim drink water (two glasses at most). Consult a doctor if feeling

unwell.[2]

Quantitative Data
The Safety Data Sheet for this product does not list specific quantitative physical or chemical

properties as it is a non-hazardous mixture with no components requiring disclosure.[1]
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Option 2: Disposal of Dimethyl Carbonate (Sigma-
Aldrich 517127)
If "MC2590" is being used as a shorthand for a product like Sigma-Aldrich's 517127, the

substance is Dimethyl Carbonate, a highly flammable liquid that requires stringent safety and

disposal protocols.[4][5]

Disposal and Handling Procedures
Waste Disposal: Waste material must be disposed of in accordance with national and local

regulations.[4] Dispose of contents and container to an approved waste disposal plant.[4][7]

Do not mix with other waste and leave chemicals in their original containers.[4] Uncleaned

containers should be handled as the product itself.[4]

Spill Cleanup:

Immediate Action: Do not breathe vapors or aerosols. Ensure adequate ventilation and

evacuate the danger area.[4] Keep away from all heat and sources of ignition.[4]

Containment: Cover drains to prevent the substance from entering them.[4]

Cleanup: Absorb the spill with a liquid-absorbent material (e.g., Chemizorb®).[4] Use non-

sparking tools for cleanup.[4]

Final Disposal: Collect the absorbed material and dispose of it properly in a sealed

container as hazardous waste.[4] Clean the affected area thoroughly.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses or face protection.[4]

Skin Protection: Wear protective gloves and flame-retardant antistatic protective clothing.

[4]

Respiratory Protection: Required when vapors or aerosols are generated.[4]

First Aid:
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After Inhalation: Move the person to fresh air.[4]

In Case of Skin Contact: Take off immediately all contaminated clothing and rinse skin with

water/shower.[4]

In Case of Eye Contact: Rinse out with plenty of water and remove contact lenses.[4]

If Swallowed: Make the victim drink water (two glasses at most). Consult a doctor if feeling

unwell.[4]

Data Presentation
Property Value Source

GHS Classification Flammable liquids: Category 2 [4]

Signal Word Danger [4]

Hazard Statements
H225: Highly flammable liquid

and vapour
[4]

Melting Point 2 - 4 °C (36 - 39 °F)

Boiling Point 90 °C (194 °F) [4]

Density 1.069 g/cm³ at 25 °C (77 °F) [4]

Flash Point 18 °C (64.4 °F) [7]

Vapor Density 3.1 (vs air) [5]

Explosion Limits 4.22 - 12.87 % [5]

Mandatory Visualization
The following diagrams illustrate standard laboratory procedures for waste disposal and spill

management, applicable to a wide range of chemical substances.
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Diagram 1: Chemical Waste Disposal Decision Workflow
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Diagram 2: Laboratory Chemical Spill Management Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15582753?utm_src=pdf-custom-synthesis#bc-rfq
https://www.merckmillipore.com/Web-HK-Site/zh_CN/-/USD/ShowDocument-File?ProductSKU=MM_NF-ABE2590-25UL&DocumentType=MSD&DocumentId=582126_SDS_GB_EN.PDF&DocumentUID=353009830&Language=EN&Country=GB&Origin=PDP
https://www.merckmillipore.com/Web-HK-Site/zh_CN/-/USD/ShowDocument-File?ProductSKU=MM_NF-ABE2590-25UL&DocumentType=MSD&DocumentId=582126_SDS_MY_EN.PDF&DocumentUID=353083929&Language=EN&Country=MY&Origin=PDP
https://www.merckmillipore.com/INTL/en/product/msds/MM_NF-ABE2590-100UL
https://www.sigmaaldrich.com/RU/en/sds/sial/517127
https://www.scientificlabs.com/en/product/anhydrous-reagents/517127-100ml
https://www.capitolscientific.com/Sigma-Aldrich-517127-100ML-Dimethyl-Carbonate-Anhydrous-99-100mL-Bottle
https://www.fishersci.com/store/msds?partNumber=AAA131040E&productDescription=DIMETHYL+CARBONATE+2.5KG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b15582753/docs#navigating-the-disposal-of-mc2590-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15582753/docs#navigating-the-disposal-of-mc2590-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15582753/docs#navigating-the-disposal-of-mc2590-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15582753/docs#navigating-the-disposal-of-mc2590-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15582753?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582753?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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